1-Amino-3-(4-fluorophenyl)propan-2-one

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 1-amino-3-(4-fluorophenyl)propan-2-one
• InChI: InChI=1S/C9H10FNO/c10-8-3-1-7(2-4-8)5-9(12)6-11/h1-4H,5-6,11H2
• InChI Key: RTZAPTCNAINKNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)CN)F

Description

1-Amino-3-(4-fluorophenyl)propan-2-one is a substituted propan-2-one derivative featuring an amino group at the 1-position and a 4-fluorophenyl moiety at the 3-position.

Structurally, the compound combines a ketone group with an aromatic fluorinated ring and an amine, making it a versatile intermediate in organic synthesis. Similar compounds, such as 4-fluoromethcathinone (4-FMC) and phosphonic acid analogs, are studied for their biological activity, including interactions with central nervous system targets or enzymatic substrates . The presence of the fluorine atom on the phenyl ring is known to enhance metabolic stability and influence electronic properties, which is critical in medicinal chemistry .

Comparison with Similar Compounds

Halogen-Substituted Derivatives

Compounds with varying halogen substituents on the phenyl ring demonstrate how electronic and steric effects alter physical and chemical properties.

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features	Reference
1-Amino-3-(4-bromophenyl)propan-2-one hydrochloride	C₉H₁₁BrClNO	264.55	Not reported	Bromine substituent; hydrochloride salt
1-Chloro-1-(4-fluorophenyl)propan-2-one	C₉H₈ClFO	186.61	Liquid at RT	Chlorine at ketone position
4-Fluoromethcathinone (4-FMC)	C₁₀H₁₂FNO	181.21	Not reported	Methylamino group; psychoactive

Key Observations :

• Halogen Effects: Bromine increases molecular weight and may enhance lipophilicity compared to fluorine.
• Biological Activity: 4-FMC’s methylamino group enhances its interaction with monoamine transporters, suggesting that the amino group in the target compound could be modified for tailored bioactivity .

Phosphonic Acid Analogues

Phosphonic acid derivatives of homophenylalanine share the 1-amino-3-(fluorophenyl)propan-2-one backbone but include a phosphonic acid group, impacting solubility and enzyme inhibition.

Compound Name	Melting Point (°C)	Synthesis Yield (%)	Key Features	Reference
1-Amino-3-(4-fluorophenyl)propylphosphonic acid (15d)	303–305	86	High melting point; phosphonic acid group
1-Amino-3-(2-fluorophenyl)propylphosphonic acid (15b)	292–294	53	Ortho-fluorine; lower yield
1-Amino-3-(3,4-difluorophenyl)propylphosphonic acid (15f)	292–293	60	Di-fluorination; moderate yield

Key Observations :

• Substituent Position : Para-fluorine (15d) yields higher melting points and synthesis efficiency compared to ortho- or meta-substituted analogs, likely due to crystallinity and steric factors .
• Phosphonic Acid Group: Introduces hydrogen-bonding capacity, enhancing interaction with enzymes like alanyl aminopeptidases .

Heterocyclic and Aromatic Variants

Replacing the phenyl ring with heterocycles or modifying the aromatic system alters electronic properties and applications.

Compound Name	Molecular Formula	Key Features	Reference
1-Amino-3-(5-chlorothiophen-3-yl)propan-2-one	C₇H₈ClNOS	Chlorothiophene ring; potential antimicrobial use
(2E)-3-(Dimethylamino)-1-(4-fluorophenyl)prop-2-en-1-one	C₁₁H₁₂FNO	α,β-unsaturated ketone; synthetic intermediate

Key Observations :

• Heterocyclic Systems : The chlorothiophene variant () may exhibit distinct reactivity due to sulfur’s electron-withdrawing effects, useful in catalysis or drug design.
• Conjugated Systems: The α,β-unsaturated ketone in serves as a substrate for heterocyclic synthesis, highlighting the versatility of fluorophenyl-propanone derivatives .